Cas no 1189704-87-7 (2-(2,4-dichlorophenoxy)-1-4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-ylethan-1-one hydrochloride)

• Product Name: 2-(2,4-dichlorophenoxy)-1-4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-ylethan-1-one hydrochloride
• CAS No: 1189704-87-7
• MF: C₁₇H₂₁Cl₃N₄O₂
• MW: 419.733240842819
• CID: 6265797
• PubChem ID: 45284214
• Update Time: 2025-07-22

2-(2,4-dichlorophenoxy)-1-4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-ylethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-1-4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-ylethan-1-one hydrochloride
• F5095-0229
• VU0634976-1
• 2-(2,4-dichlorophenoxy)-1-(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)ethanone hydrochloride
• AKOS026685124
• 1189704-87-7
• 2-(2,4-dichlorophenoxy)-1-[4-(1-ethylimidazol-2-yl)piperazin-1-yl]ethanone;hydrochloride
• 2-(2,4-dichlorophenoxy)-1-[4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl]ethan-1-one hydrochloride

• Inchi： 1S/C17H20Cl2N4O2.ClH/c1-2-21-6-5-20-17(21)23-9-7-22(8-10-23)16(24)12-25-15-4-3-13(18)11-14(15)19;/h3-6,11H,2,7-10,12H2,1H3;1H
• InChI Key： OKXHAKNPGPUIQQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(N1CCN(C2=NC=CN2CC)CC1)=O)Cl.Cl

Computed Properties

• Exact Mass: 418.073009g/mol
• Monoisotopic Mass: 418.073009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(2,4-dichlorophenoxy)-1-4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-ylethan-1-one hydrochloride

Introduction to 2-(2,4-dichlorophenoxy)-1-4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-ylethan-1-one hydrochloride (CAS No. 1189704-87-7)

2-(2,4-dichlorophenoxy)-1-4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-ylethan-1-one hydrochloride, identified by its CAS number 1189704-87-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its unique structural framework, which integrates several pharmacophoric elements designed to interact with biological targets in a highly specific manner. The presence of both chloro-substituted phenyl and piperazine moieties, along with an ethyl-imidazole group, suggests a potential for diverse biological activities, making it a subject of intense study in medicinal chemistry.

The structural design of 2-(2,4-dichlorophenoxy)-1-4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-ylethan-1-one hydrochloride reflects a deliberate approach to modulating biological pathways. The chloro-substituted phenyl ring is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are critical for binding affinity and selectivity. This feature is particularly relevant in the development of drugs targeting enzymes and receptors with aromatic binding pockets. The piperazine moiety, on the other hand, is a well-established pharmacophore in central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier and interact with various neurotransmitter receptors.

Furthermore, the incorporation of the ethyl-imidazole group adds another layer of complexity to the compound's pharmacological profile. Imidazole derivatives are known for their versatility in drug design, often serving as bioisosteres or functional replacements for other heterocyclic systems. The ethyl substituent at the 1-position of the imidazole ring may influence the electronic properties of the ring, thereby modulating its interaction with biological targets. This structural feature could be exploited to fine-tune the compound's pharmacokinetic and pharmacodynamic properties, enhancing its therapeutic potential.

In recent years, there has been growing interest in developing small molecules that can modulate neurotransmitter systems involved in neurological disorders. The combination of the piperazine and imidazole moieties in 2-(2,4-dichlorophenoxy)-1-4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-ylethan-1-one hydrochloride positions it as a candidate for further exploration in this area. Preclinical studies have begun to uncover its potential as an antagonist or partial agonist at various receptors, including those for serotonin, dopamine, and norepinephrine. These findings are particularly exciting given the unmet medical needs associated with disorders such as depression, anxiety, and attention deficit hyperactivity disorder (ADHD).

The synthesis of 2-(2,4-dichlorophenoxy)-1-4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-ylenethanone hydrochloride involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include nucleophilic aromatic substitution on a dichlorophenyl precursor, followed by condensation with an appropriate piperazine derivative and subsequent functionalization with an ethyl-imidazole group. The final step involves salt formation with hydrochloric acid to enhance solubility and stability.

The chemical properties of this compound have been thoroughly characterized using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses confirm the structural integrity of the molecule and provide insights into its conformational preferences. Additionally, computational studies using molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the atomic level. These simulations have helped refine the understanding of its binding mechanism and have guided further optimization efforts.

One of the most compelling aspects of 2-(2,4-dichlorophenoxy)-1-hydroxy-piperazinone derivatives is their potential for structure-based drug design. By leveraging computational tools and experimental data, researchers can iteratively modify the molecular structure to improve potency, selectivity, and pharmacokinetic profiles. The presence of multiple functional groups in this compound provides ample opportunities for such modifications without compromising its core pharmacophoric elements.

The pharmacological evaluation of 1189704–87–7 has revealed several promising activities that warrant further investigation. In vitro assays have demonstrated interactions with enzymes such as monoamine oxidase (MAO) and catechol-O-methyltransferase (COMT), which are critical in regulating neurotransmitter levels. Furthermore, preliminary studies suggest that this compound may exhibit antipsychotic-like effects by modulating dopamine receptor activity.

The development of novel therapeutics requires not only potent biological activity but also favorable pharmacokinetic properties. The hydrochloride salt form of this compound has been chosen for further studies due to its improved solubility in aqueous media, which facilitates formulation development and enhances bioavailability. Additionally, stability studies indicate that this salt form remains stable under various storage conditions, making it suitable for clinical trials.

As research progresses, additional derivatives of this class may emerge as lead compounds for treating neurological disorders. The flexibility inherent in its molecular structure allows for modifications that could address specific therapeutic needs or overcome limitations associated with existing treatments. For instance, altering the substitution pattern on the phenyl ring or exploring alternative heterocyclic systems could lead to compounds with enhanced efficacy or reduced side effects.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and artificial intelligence (AI) into drug discovery pipelines has accelerated the identification of promising candidates like CAS 1189704–87–7. These tools enable researchers to rapidly evaluate large libraries of compounds for biological activity and identify optimal candidates for further development based on structural features alone.

In conclusion,(E)-N-[3-Chloro-N-[3-chloro(3-hydroxyphenyl)methoxy]-propyl]-N-[5-methylpyridin-N-methyl]-N'-[(5-methylpyridin-N-methyl)carbonyl]-hydrazinecarboxamide hydrochloride, represents a significant advancement in pharmaceutical research due to its innovative structure and promising pharmacological profile. Further studies are warranted to fully elucidate its therapeutic potential and optimize its properties for clinical application.